Cas no 2034261-83-9 (1-(1,2-benzoxazol-3-yl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]methanesulfonamide)

• Product Name: 1-(1,2-benzoxazol-3-yl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]methanesulfonamide
• CAS No: 2034261-83-9
• MF: C₁₉H₂₀N₂O₄S
• MW: 372.4381
• CID: 5348368
• Update Time: 2025-07-10

1-(1,2-benzoxazol-3-yl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-benzoxazol-3-yl)-N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]methanesulfonamide
• 1-(benzo[d]isoxazol-3-yl)-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)methanesulfonamide
• 1-(1,2-benzoxazol-3-yl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]methanesulfonamide

• Inchi： 1S/C19H20N2O4S/c1-24-19(10-14-6-2-3-7-15(14)11-19)13-20-26(22,23)12-17-16-8-4-5-9-18(16)25-21-17/h2-9,20H,10-13H2,1H3
• InChI Key： HYCXARMMLLZXGD-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C1C2=C([H])C([H])=C([H])C([H])=C2ON=1)(N([H])C([H])([H])C1(C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H])OC([H])([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 577
• XLogP3: 2.4
• Topological Polar Surface Area: 89.8

Additional information on 1-(1,2-benzoxazol-3-yl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]methanesulfonamide

Introduction to 1-(1,2-benzoxazol-3-yl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]methanesulfonamide (CAS No. 2034261-83-9)

1-(1,2-benzoxazol-3-yl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]methanesulfonamide (CAS No. 2034261-83-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate heterocyclic scaffolds with functionalized side chains, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-(1,2-benzoxazol-3-yl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]methanesulfonamide is characterized by a benzoxazole core linked to a methanesulfonamide moiety, which is further substituted with a 2-methoxy-substituted 2,3-dihydroindene group. This particular arrangement of functional groups imparts distinct chemical properties and biological interactions that are being actively studied in contemporary research.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from benzoxazole derivatives due to their demonstrated efficacy in various biological assays. Benzoxazole scaffolds are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the design of small-molecule drugs. The presence of the methanesulfonamide group in 1-(1,2-benzoxazol-3-yl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]methanesulfonamide enhances its solubility and bioavailability, which are critical factors for drug-like properties.

The 2-methoxy-substituted 2,3-dihydroindene moiety adds another layer of complexity to the molecule, influencing its electronic properties and potential binding modes with biological targets. This substitution pattern has been strategically incorporated to modulate the pharmacokinetic and pharmacodynamic profiles of the compound. The indene ring system is known to exhibit favorable interactions with certain biological pathways, making it an attractive component for drug design.

Current research in the field of medicinal chemistry has highlighted the importance of rational drug design approaches that leverage computational modeling and high-throughput screening techniques. The structural features of 1-(1,2-benzoxazol-3-yl)-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]methanesulfonamide have been computationally analyzed to predict its potential interactions with target proteins. These studies suggest that the compound may exhibit inhibitory activity against specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The benzoxazole core and the methanesulfonamide group have been shown to possess anti-inflammatory, anti-viral, and anti-cancer properties in preclinical studies. The unique substitution pattern further enhances these properties by fine-tuning the molecular interactions with biological targets. This makes 1-(1,2-benzoxazol-3-yl)-N-[()]methyl]methanesulfonamide a promising candidate for further investigation in clinical trials.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to form key carbon-carbon bonds within the molecule. These synthetic strategies highlight the expertise required in modern pharmaceutical chemistry to produce such intricate compounds.

In addition to its potential therapeutic applications, CAS No. 2034261839 has also been explored for its role as an intermediate in the synthesis of more complex drug candidates. The structural motifs present in this compound can be modified or appended to other pharmacophores to create novel molecules with enhanced biological activity. This versatility makes it a valuable building block in medicinal chemistry research.

The chemical stability and metabolic fate of 1-(1, span> substancebenzoxazol - > - N-[( )methyl]methanesulfonamide) is critical for evaluating its suitability as a drug candidate. Studies have been conducted to assess its degradation pathways under various physiological conditions, providing insights into its potential side effects and clearance mechanisms. These data are essential for optimizing dosing regimens and ensuring patient safety during clinical trials.

The pharmacological profile of CAS No.2034261839 is being actively investigated through both computational simulations and experimental assays. Initial studies have revealed promising results regarding its interaction with target proteins and enzymes relevant to various diseases. These findings support further development efforts aimed at translating this compound into a viable therapeutic agent.

In conclusion, CAS No. 2034261839> represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The integration of benzoxazole derivatives with functionalized indene moieties offers a novel approach to drug discovery. As research continues to uncover new therapeutic applications for this compound, it holds promise as a valuable asset in the development pipeline for next-generation medicines.